3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one

• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one
• InChI: InChI=1S/C16H15N3O/c20-16-12-8-4-5-9-14(12)18-15-13(10-17-19(15)16)11-6-2-1-3-7-11/h1-3,6-7,10,17H,4-5,8-9H2
• InChI Key: JJWROLUTTRTFDW-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=O)N3C(=N2)C(=CN3)C4=CC=CC=C4

Description

3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one is a ring assembly and a member of pyrazoles.

Scientific Research Applications

Chemical Synthesis

3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one and its derivatives have been the focus of several synthetic studies. These compounds have been synthesized through various multi-component reactions and cyclization processes. For instance, one study reported the efficient synthesis of similar quinazoline derivatives via microwave-induced three-component reactions, showcasing their potential antimycobacterial activity against Mycobacterium spp strains (Quiroga et al., 2014). Another research effort explored the synthesis and evaluation of pyrazolo[5,1-b]quinazoline-2-carboxylate and its thiazole derivatives as potential antiproliferative agents, highlighting their inhibitory effects on various cancer cell lines and kinase activities (Mohareb et al., 2017).

Antimicrobial and Antitubercular Activities

Pyrazoloquinazoline derivatives have also been investigated for their biological activities. For example, some synthesized pyrazolyl-quinazolin-4(3H)-one derivatives exhibited significant antimicrobial activity, suggesting their potential as therapeutic agents (Patel et al., 2011). Similarly, novel pyrazole–quinazolinone hybrid analogs were synthesized and tested for their antitubercular activity, with several compounds showing excellent inhibitory effects against Mycobacterium tuberculosis (Pandit & Dodiya, 2012).

Acetylcholinesterase Inhibition

The search for new acetylcholinesterase inhibitors for treating neurodegenerative diseases has led to the exploration of pyrazoloquinazoline derivatives. A study synthesizing novel tacrine analogs based on pyrazoloquinazoline frameworks evaluated their acetylcholinesterase and butyrylcholinesterase inhibitory activities, identifying several compounds with promising activities (Mahdavi et al., 2017).